Cas no 2228214-11-5 (2-(3-methoxy-4-nitrophenyl)ethanethioamide)

• Product Name: 2-(3-methoxy-4-nitrophenyl)ethanethioamide
• CAS No: 2228214-11-5
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 5929699
• PubChem ID: 165702961
• Update Time: 2025-06-13

2-(3-methoxy-4-nitrophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-nitrophenyl)ethanethioamide
• 2228214-11-5
• EN300-1761550

• Inchi： 1S/C9H10N2O3S/c1-14-8-4-6(5-9(10)15)2-3-7(8)11(12)13/h2-4H,5H2,1H3,(H2,10,15)
• InChI Key： DSVWKYGHAWKEOU-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=C(C=1)OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Additional information on 2-(3-methoxy-4-nitrophenyl)ethanethioamide

Comprehensive Overview of 2-(3-methoxy-4-nitrophenyl)ethanethioamide (CAS No. 2228214-11-5)

2-(3-methoxy-4-nitrophenyl)ethanethioamide, with the CAS number 2228214-11-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitrophenyl derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both methoxy and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrophenyl-based compounds like 2-(3-methoxy-4-nitrophenyl)ethanethioamide has surged due to their role in developing novel enzyme inhibitors and antioxidant agents. Researchers are particularly interested in its thioamide moiety, which is known to enhance binding affinity in biological systems. This compound is also being explored for its potential in crop protection, as its derivatives exhibit promising pesticidal properties.

The synthesis of 2-(3-methoxy-4-nitrophenyl)ethanethioamide typically involves multi-step organic reactions, including nitration, etherification, and thioamidation. Its molecular formula and structural features have been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its high purity and stability, making it suitable for further experimental studies.

One of the most frequently asked questions about this compound is its solubility profile and reactivity under different conditions. Studies indicate that 2-(3-methoxy-4-nitrophenyl)ethanethioamide is moderately soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but exhibits limited solubility in water. This property is crucial for its formulation in various biomedical applications.

From an SEO perspective, keywords such as "nitrophenyl ethanethioamide uses", "CAS 2228214-11-5 supplier", and "methoxy nitro phenyl derivatives" are highly relevant. These terms align with current trends in organic chemistry research and pharmaceutical development, where users often search for custom synthesis services or bulk availability of such compounds.

Environmental and safety considerations are also critical when handling 2-(3-methoxy-4-nitrophenyl)ethanethioamide. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its biodegradability and ecotoxicity are under investigation, reflecting the growing emphasis on green chemistry principles.

In conclusion, 2-(3-methoxy-4-nitrophenyl)ethanethioamide (CAS No. 2228214-11-5) is a compound of significant scientific interest, with potential applications spanning medicinal chemistry, agriculture, and material science. Its unique chemical properties and synthetic versatility make it a valuable asset for researchers and industries alike. Future studies may further elucidate its mechanistic pathways and commercial viability.